Cas no 500131-39-5 (3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-)
500131-39-5 structure
Product Name:3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
CAS No:500131-39-5
MF:C16H14N2OS
MW:282.360162258148
CID:1543659
Update Time:2024-08-24
3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
- 3-Pyridinecarbonitrile, 5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo-
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- Inchi: 1S/C16H14N2OS/c1-9-4-6-12(7-5-9)15-13(8-17)16(20)18-10(2)14(15)11(3)19/h4-7H,1-3H3,(H,18,20)
- InChI Key: WACURDFVTVQRKF-UHFFFAOYSA-N
- SMILES: C1(=S)NC(C)=C(C(C)=O)C(C2=CC=C(C)C=C2)=C1C#N
Computed Properties
- Exact Mass: 282.08282
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 387.9±52.0 °C(Predicted)
- PSA: 52.89
- pka: 6.42±0.70(Predicted)
3-Pyridinecarbonitrile,5-acetyl-1,2-dihydro-6-methyl-4-(4-methylphenyl)-2-thioxo- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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